Cas no 52767-85-8 (2(1H)-Pyrimidinethione, 5-(1-methylethyl)-)
52767-85-8 structure
Product Name:2(1H)-Pyrimidinethione, 5-(1-methylethyl)-
CAS No:52767-85-8
MF:C7H10N2S
MW:154.232699871063
CID:1578733
PubChem ID:12356157
Update Time:2025-04-21
2(1H)-Pyrimidinethione, 5-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrimidinethione, 5-(1-methylethyl)-
- 5-propan-2-yl-1H-pyrimidine-2-thione
- 5-isopropylpyrimidine-2-thiol
- 52767-85-8
- DTXSID40493775
- GS2579
- 5-(Propan-2-yl)pyrimidine-2(1H)-thione
- SCHEMBL10165324
-
- Inchi: 1S/C7H10N2S/c1-5(2)6-3-8-7(10)9-4-6/h3-5H,1-2H3,(H,8,9,10)
- InChI Key: KWJDJZAGSWZZQL-UHFFFAOYSA-N
- SMILES: S=C1N=CC(=CN1)C(C)C
Computed Properties
- Exact Mass: 154.0566
- Monoisotopic Mass: 154.05646950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 56.5Ų
Experimental Properties
- PSA: 24.39
2(1H)-Pyrimidinethione, 5-(1-methylethyl)- Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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